22,29,30-Trisnorneohop-13(18)-ene
Overview
Description
Scientific Research Applications
Biomarker Profiles in Oil Seeps
A study by Meredith et al. (2008) explored the use of catalytic hydropyrolysis to generate biomarker profiles from severely biodegraded oil seep asphaltenes. This included the identification of compounds such as 22,29,30-trisnorhop-17(21)-ene, contributing to the understanding of biodegradation processes in oil seeps. This research highlights the role of such compounds in geochemical analysis and petroleum exploration (Meredith et al., 2008).
Antibacterial Activity in Plants
Reddy et al. (2001) isolated a compound closely related to 22,29,30-Trisnorneohop-13(18)-ene, known as 22,29xi-epoxy-30-norhopane-13beta-ol, from the Adiantum lunulatum plant. This research evaluated the antibacterial properties of these compounds, indicating their potential medicinal applications (Reddy et al., 2001).
Petroleum and Sediment Analysis
Moldowan et al. (1991) studied the presence of rearranged hopanes, including derivatives of 22,29,30-Trisnorneohop-13(18)-ene, in crude oils and sediments. Their findings contributed to a deeper understanding of the geochemical processes involved in petroleum formation and the environmental implications of these processes (Moldowan et al., 1991).
Geochemical Parameters in Environmental Studies
Grigoriadou et al. (2008) utilized hopane fingerprints, including the ratio of 17α(H)-22,29,30-trisnorhopane, as geochemical parameters to assess petrogenic contamination in the coastal area of Kavala City, Greece. This research demonstrates the environmental applications of these compounds in assessing anthropogenic impacts (Grigoriadou et al., 2008).
properties
IUPAC Name |
(3aS,5aS,5bR,7aS,11aS,11bR)-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13-tetradecahydrocyclopenta[a]chrysene |
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InChI |
InChI=1S/C27H44/c1-23(2)13-8-15-25(4)21(23)12-16-27(6)22(25)11-10-20-19-9-7-14-24(19,3)17-18-26(20,27)5/h21-22H,7-18H2,1-6H3/t21-,22+,24-,25-,26+,27+/m0/s1 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
DQYRCOLJIFTLJT-DGMHDFATSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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Canonical SMILES |
CC1(CCCC2(C1CCC3(C2CCC4=C5CCCC5(CCC43C)C)C)C)C |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Isomeric SMILES |
C[C@@]12CCCC1=C3CC[C@@H]4[C@]5(CCCC([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)C |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C27H44 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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DSSTOX Substance ID |
DTXSID20979764 |
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| Record name | 3a,5a,5b,8,8,11a-Hexamethyl-2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,11b,12,13-octadecahydro-1H-cyclopenta[a]chrysene | |
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Molecular Weight |
368.6 g/mol |
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CAS RN |
63543-60-2 |
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| Record name | (17α)-20,29,30-Trinorlup-13(18)-ene | |
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| Record name | 20,29,30-Trinorlup-13(18)-ene, (17alpha)- | |
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| Record name | 3a,5a,5b,8,8,11a-Hexamethyl-2,3,3a,4,5,5a,5b,6,7,7a,8,9,10,11,11a,11b,12,13-octadecahydro-1H-cyclopenta[a]chrysene | |
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